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Trihydroxy-7-megastigmen-3-one
For Researchers, Scientists, and Drug Development Professionals

Introduction
6,9,10-Trihydroxy-7-megastigmen-3-one is a sesquiterpenoid, a class of naturally occurring

compounds with a diverse range of biological activities. This technical guide provides a

comprehensive overview of the known physical and chemical properties of this compound. It is

important to note that while this compound has been identified as a natural product isolated

from the roots of Trigonostemon chinensis Merr., detailed experimental data remains limited in

publicly accessible scientific literature.[1][2][3] Much of the available information is based on

computational predictions and data from closely related analogs.

Chemical and Physical Properties
6,9,10-Trihydroxy-7-megastigmen-3-one is an oily substance with the molecular formula

C₁₃H₂₂O₄ and a molecular weight of 242.315 g/mol .[4] A summary of its known and predicted

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 6,9,10-Trihydroxy-7-megastigmen-3-one
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Property Value Source

Molecular Formula C₁₃H₂₂O₄ [4]

Molecular Weight 242.315 g/mol [4]

Physical Form Oil [4]

CAS Number 476682-97-0 [4]

Hydrogen Bond Donor Count 3 [4]

Hydrogen Bond Acceptor

Count
4 [4]

Rotatable Bond Count 3 [4]

Topological Polar Surface Area 77.8 Å² [4]

Complexity 321 [4]

Note: Many of the values in this table are computationally predicted and await experimental

verification.

Spectral Data
Experimentally determined spectral data for 6,9,10-Trihydroxy-7-megastigmen-3-one, such

as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), are not readily available

in the reviewed literature. However, predicted NMR and MS data can be found in some

chemical databases. For a related isomer, (3S,5R,6R,7E)-3,5,6-Trihydroxy-7-megastigmen-9-

one, experimental LC-MS data is available, which may provide some comparative insights.[5]

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of 6,9,10-
Trihydroxy-7-megastigmen-3-one from Trigonostemon chinensis are not described in the

currently available literature. General methods for the isolation of sesquiterpenoids from plant

materials typically involve the following steps, which can be visualized in the workflow diagram

below.
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General Workflow for Sesquiterpenoid Isolation

Plant Material (e.g., roots of Trigonostemon chinensis)

Extraction with Organic Solvents (e.g., methanol, ethanol, ethyl acetate)

Concentration of Crude Extract

Fractionation (e.g., Liquid-Liquid Partitioning)

Chromatographic Separation (e.g., Column Chromatography, HPLC)

Isolation of Pure Compound

Structural Characterization (NMR, MS, etc.)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of sesquiterpenoids from plant sources.
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Biological Activity and Signaling Pathways
Specific biological activities and associated signaling pathways for 6,9,10-Trihydroxy-7-
megastigmen-3-one have not been reported. However, studies on the broader class of

megastigmane sesquiterpenoids have revealed a range of biological effects, including anti-

inflammatory and cytotoxic activities. For instance, some megastigmane sesquiterpenoids have

been shown to inhibit the expression of cyclooxygenase-2 (COX-2) and suppress the

production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cell lines.

This suggests a potential role in modulating inflammatory pathways.

Given the lack of specific data for 6,9,10-Trihydroxy-7-megastigmen-3-one, a hypothetical

signaling pathway for the anti-inflammatory effects of related megastigmane sesquiterpenoids

is presented below. This diagram illustrates a potential mechanism involving the inhibition of

the NF-κB signaling pathway, a key regulator of inflammation.
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Hypothetical Anti-inflammatory Signaling Pathway of Megastigmane Sesquiterpenoids
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Caption: A potential anti-inflammatory mechanism of megastigmane sesquiterpenoids via

inhibition of the NF-κB pathway.

Conclusion and Future Directions
6,9,10-Trihydroxy-7-megastigmen-3-one is a structurally interesting natural product with

potential for biological activity, given the known effects of related megastigmane

sesquiterpenoids. However, a significant gap exists in the experimental data for this specific

compound. Future research should prioritize the targeted isolation of this molecule from

Trigonostemon chinensis to enable comprehensive spectroscopic characterization and

evaluation of its biological properties. Such studies are crucial to unlock the full therapeutic

potential of this and other related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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